Cas no 898754-95-5 (2'-Azetidinomethyl-3,5-dimethylbenzophenone)

• Product Name: 2'-Azetidinomethyl-3,5-dimethylbenzophenone
• CAS No: 898754-95-5
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• CID: 1945669
• PubChem ID: 24725316
• Update Time: 2025-07-18

2'-Azetidinomethyl-3,5-dimethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 2'-AZETIDINOMETHYL-3,5-DIMETHYLBENZOPHENONE
• [2-(azetidin-1-ylmethyl)phenyl]-(3,5-dimethylphenyl)methanone
• LogP
• 2'-AZETIDIN-1-YLMETHYL-3,5-DIMETHYLBENZOPHENONE
• (2-(Azetidin-1-ylmethyl)phenyl)(3,5-dimethylphenyl)methanone
• {2-[(Azetidin-1-yl)methyl]phenyl}(3,5-dimethylphenyl)methanone
• 898754-95-5
• DTXSID20643711
• 1-{[2-(3,5-DIMETHYLBENZOYL)PHENYL]METHYL}AZETIDINE
• AKOS016020719
• SB51065
• 2'-Azetidinomethyl-3,5-dimethylbenzophenone

• MDL： MFCD03842599
• Inchi： 1S/C19H21NO/c1-14-10-15(2)12-17(11-14)19(21)18-7-4-3-6-16(18)13-20-8-5-9-20/h3-4,6-7,10-12H,5,8-9,13H2,1-2H3
• InChI Key： WTAPUPVWRHDEAA-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)C1=CC=CC=C1CN1CCC1

Computed Properties

• Exact Mass: 279.16200
• Monoisotopic Mass: 279.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.113
• Boiling Point: 446.2°C at 760 mmHg
• Flash Point: 172.5°C
• Refractive Index: 1.601
• PSA: 20.31000
• LogP: 3.67800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2'-Azetidinomethyl-3,5-dimethylbenzophenone

Introduction to 2'-Azetidinomethyl-3,5-dimethylbenzophenone (CAS No. 898754-95-5)

2'-Azetidinomethyl-3,5-dimethylbenzophenone (CAS No. 898754-95-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of benzophenones, which are widely studied for their diverse applications in various therapeutic areas.

The chemical structure of 2'-Azetidinomethyl-3,5-dimethylbenzophenone is characterized by a benzophenone core with a 2'-azetidinomethyl substituent and two methyl groups at the 3 and 5 positions. The azetidine ring, a four-membered heterocyclic structure, imparts unique chemical properties and reactivity to the molecule, making it an interesting candidate for drug design and development.

Recent studies have highlighted the potential of 2'-Azetidinomethyl-3,5-dimethylbenzophenone in various biological contexts. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 2'-Azetidinomethyl-3,5-dimethylbenzophenone could be a promising lead compound for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2'-Azetidinomethyl-3,5-dimethylbenzophenone has also shown potential as an antioxidant. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. A study in the Bioorganic & Medicinal Chemistry Letters reported that this compound effectively scavenges free radicals and protects cells from oxidative damage. These antioxidant properties make it a valuable candidate for further investigation in the context of disease prevention and treatment.

In addition to its biological activities, the synthetic accessibility of 2'-Azetidinomethyl-3,5-dimethylbenzophenone is another important aspect that has attracted researchers' attention. The compound can be synthesized through a series of well-established organic reactions, including Suzuki coupling and azetidine ring formation. This synthetic route allows for efficient production and structural modification, facilitating the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

The pharmacokinetic profile of 2'-Azetidinomethyl-3,5-dimethylbenzophenone is also an area of active research. Preliminary studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it a suitable candidate for preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2'-Azetidinomethyl-3,5-dimethylbenzophenone. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2'-Azetidinomethyl-3,5-dimethylbenzophenone (CAS No. 898754-95-5) is a multifaceted compound with potential applications in anti-inflammatory and antioxidant therapies. Its unique chemical structure, synthetic accessibility, favorable pharmacokinetic properties, and promising clinical results make it an exciting candidate for further research and development in the pharmaceutical industry.